N-[2-(2-chloro-4-fluorophenyl)-1,3-benzoxazol-5-yl]-2-phenoxyacetamide

• IUPAC Name: N-[2-(2-chloro-4-fluorophenyl)-1,3-benzoxazol-5-yl]-2-phenoxyacetamide
• InChI: InChI=1S/C21H14ClFN2O3/c22-17-10-13(23)6-8-16(17)21-25-18-11-14(7-9-19(18)28-21)24-20(26)12-27-15-4-2-1-3-5-15/h1-11H,12H2,(H,24,26)
• InChI Key: MLPSHXLUOPDILZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCC(=O)NC2=CC3=C(C=C2)OC(=N3)C4=C(C=C(C=C4)F)Cl
• Molecular Formula: C21H14ClFN2O3
• Molecular Weight: 396.8 g/mol

Description

N-[2-(2-chloro-4-fluorophenyl)-1,3-benzoxazol-5-yl]-2-phenoxyacetamide, also known as CFTRinh-172, is a small molecule inhibitor that has been extensively studied in scientific research. This compound has been shown to have potential therapeutic applications in treating cystic fibrosis, a genetic disorder that affects the respiratory, digestive, and reproductive systems.

Mechanism of Action

N-[2-(2-chloro-4-fluorophenyl)-1,3-benzoxazol-5-yl]-2-phenoxyacetamide works by binding to a specific site on the CFTR protein, known as the regulatory domain. This binding prevents the opening of the CFTR channel, which regulates the movement of chloride ions in and out of cells. By inhibiting the activity of the CFTR protein, this compound can help to reduce the buildup of mucus in the lungs and other affected organs in individuals with cystic fibrosis.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in scientific research. In addition to inhibiting the activity of the CFTR protein, this compound has also been shown to reduce inflammation and improve lung function in animal models of cystic fibrosis.

Advantages and Limitations for Lab Experiments

N-[2-(2-chloro-4-fluorophenyl)-1,3-benzoxazol-5-yl]-2-phenoxyacetamide has several advantages for use in lab experiments. This compound is highly specific for the CFTR protein, making it a useful tool for studying the role of this protein in cystic fibrosis and other diseases. However, there are also some limitations to the use of this compound in lab experiments. This compound can be toxic at high concentrations, and its effects may be influenced by factors such as pH and temperature.

Future Directions

There are several potential future directions for research on N-[2-(2-chloro-4-fluorophenyl)-1,3-benzoxazol-5-yl]-2-phenoxyacetamide. One area of interest is the development of more potent and specific inhibitors of the CFTR protein, which could have improved therapeutic potential for treating cystic fibrosis. Additionally, further studies are needed to better understand the biochemical and physiological effects of this compound, as well as its potential applications in other diseases beyond cystic fibrosis.

Synthesis Methods

The synthesis of N-[2-(2-chloro-4-fluorophenyl)-1,3-benzoxazol-5-yl]-2-phenoxyacetamide involves several steps, starting with the reaction of 2-amino-4-chloro-5-fluorophenol and 2-chlorobenzoyl chloride to form 2-(2-chloro-4-fluorophenyl)-1,3-benzoxazole. This intermediate is then reacted with phenoxyacetic acid to yield the final product, this compound.

Scientific Research Applications

N-[2-(2-chloro-4-fluorophenyl)-1,3-benzoxazol-5-yl]-2-phenoxyacetamide has been extensively studied in scientific research for its potential therapeutic applications in treating cystic fibrosis. This compound has been shown to inhibit the activity of the cystic fibrosis transmembrane conductance regulator (CFTR) protein, which is defective in individuals with cystic fibrosis.